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Compound of Interest

Compound Name: 6-TAMRA

Cat. No.: B1664190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Carboxytetramethylrhodamine (6-TAMRA) is a bright, orange-red fluorescent dye widely

utilized in biological research for the labeling of various biomolecules.[1][2] The maleimide

functional group makes 6-TAMRA a thiol-reactive probe, enabling specific conjugation to

sulfhydryl groups (-SH) commonly found in the cysteine residues of proteins and peptides.[3][4]

[5] This high selectivity allows for targeted labeling, which is a significant advantage over

amine-reactive labeling, especially when modification of lysine residues could impact the

biological activity of the protein.[6] These application notes provide detailed protocols and

technical information for the successful use of 6-TAMRA maleimide in labeling experiments.

Properties of 6-TAMRA Maleimide
6-TAMRA maleimide is a xanthene dye, and the pure 6-isomer is preferred for labeling to avoid

peak or band doubling during chromatography or electrophoresis.[4][5][7] It is readily soluble in

organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3][4][5][7]

Spectral and Physicochemical Properties
A summary of the key quantitative data for 6-TAMRA maleimide is presented in the table

below.
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Property Value Reference

Molar Mass 552.58 g/mol [4][5][7]

Appearance Dark colored solid [4][5][7]

Maximum Excitation

Wavelength (λex)
541 nm [4][7]

Maximum Emission

Wavelength (λem)
567 nm [4][7]

Molar Extinction Coefficient (ε) 84,000 M⁻¹cm⁻¹ [4][7]

Fluorescence Quantum Yield

(Φ)
0.1 [4][7]

Correction Factor at 260 nm

(CF₂₆₀)
0.32 [4][7]

Correction Factor at 280 nm

(CF₂₈₀)
0.19 [4][7]

Thiol-Reactive Labeling with 6-TAMRA Maleimide
The maleimide group reacts specifically with the sulfhydryl group of cysteine residues to form a

stable thioether bond.[6][8] This reaction is most efficient at a pH between 7.0 and 7.5.[3][9][10]

[11]

Reaction Mechanism
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Reactants

ProductProtein-SH (Thiol)

Protein-S-TAMRA (Stable Thioether Bond)

pH 7.0-7.5

6-TAMRA Maleimide

Preparation

Reaction

Purification & Analysis

1. Prepare Protein Solution

2. (Optional) Reduce Disulfide Bonds

4. Mix Protein and Dye Solutions

3. Prepare 6-TAMRA Maleimide Stock Solution

5. Incubate Reaction Mixture

6. Purify Labeled Protein

7. Determine Degree of Labeling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. interchim.fr [interchim.fr]

2. medchemexpress.com [medchemexpress.com]

3. lumiprobe.com [lumiprobe.com]

4. lumiprobe.com [lumiprobe.com]

5. probes.bocsci.com [probes.bocsci.com]

6. biotium.com [biotium.com]

7. TAMRA maleimide, 6-isomer (A270323) | Antibodies.com [antibodies.com]

8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com]

9. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]

10. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK
[thermofisher.com]

11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

To cite this document: BenchChem. [6-TAMRA Maleimide for Thiol-Reactive Labeling:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664190#6-tamra-maleimide-for-thiol-reactive-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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